Cas no 14315-23-2 (3-Amino-N-(3-methylphenyl)benzamide)

• Product Name: 3-Amino-N-(3-methylphenyl)benzamide
• CAS No: 14315-23-2
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• MDL: MFCD00441138
• CID: 1003959
• PubChem ID: 762856
• Update Time: 2025-05-20

3-Amino-N-(3-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-(m-tolyl)benzamide
• 3-AMINO-N-(3-METHYLPHENYL)BENZAMIDE
• 3-Amino-benz-m-toluidid
• 3-amino-N-m-tolyl-benzamide
• OTAVA-BB 1056961
• UKRORGSYN-BB BBV-027401
• 3-amino-N-(3-methylphenyl)benzamide(SALTDATA: FREE)
• 006491
• CBI-BB ZERO
• Oprea1_550163
• SCHEMBL7238124
• AG-205/33146012
• 14315-23-2
• CHEMBL36691
• CS-0312898
• VS-01056
• SR-01000106184-1
• SR-01000106184
• DTXSID80354073
• MFCD00441138
• BBL002371
• STK289897
• AKOS000144733
• CBI-BB ZERO/006491
• ALBB-025668
• benzamide, 3-amino-n-(3-methylphenyl)-
• 3-Amino-N-(3-methylphenyl)benzamide

• MDL： MFCD00441138
• Inchi： 1S/C14H14N2O/c1-10-4-2-7-13(8-10)16-14(17)11-5-3-6-12(15)9-11/h2-9H,15H2,1H3,(H,16,17)
• InChI Key： WWPARZLQFZGMBB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 3.48370

Additional information on 3-Amino-N-(3-methylphenyl)benzamide

3-Amino-N-(3-methylphenyl)benzamide (CAS No. 14315-23-2): A Comprehensive Overview

The compound 3-Amino-N-(3-methylphenyl)benzamide (CAS No. 14315-23-2) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its amide functional group and its substituted aromatic rings, which contribute to its diverse chemical properties and potential applications.

Chemical Structure and Properties: The molecular structure of 3-Amino-N-(3-methylphenyl)benzamide consists of a benzene ring substituted with an amino group at the 3-position and an N-(3-methylphenyl) group attached to the amide nitrogen. This arrangement imparts the compound with a combination of aromaticity, hydrogen bonding capabilities, and steric effects, making it a versatile building block for various chemical reactions. The compound has a molecular formula of C₁₄H₁₅N₃O, with a molecular weight of approximately 247 g/mol.

Synthesis and Characterization: The synthesis of 3-Amino-N-(3-methylphenyl)benzamide typically involves nucleophilic acyl substitution reactions or coupling reactions between appropriate amine and acid derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yield. The compound can be characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR), which provide insights into its structural integrity and functional group composition.

Applications in Drug Discovery: One of the most promising applications of 3-Amino-N-(3-methylphenyl)benzamide lies in its potential as a lead compound in drug discovery. The compound's ability to interact with biological targets through hydrogen bonding and π-π interactions makes it a valuable candidate for designing bioactive molecules. Recent studies have explored its role as a modulator of enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases.

Materials Science Applications: Beyond pharmacology, 3-Amino-N-(3-methylphenyl)benzamide has shown promise in materials science due to its ability to form stable supramolecular assemblies. Researchers have investigated its use in constructing self-assembled monolayers (SAMs) and stimuli-responsive materials, leveraging its aromatic framework for electronic applications.

Recent Research Developments: In the past few years, there has been growing interest in understanding the electrochemical properties of 3-Amino-N-(3-methylphenyl)benzamide, particularly in the context of organic electronics. Studies have demonstrated its potential as an electron transport layer material in organic photovoltaic devices (OPVs), where its conjugated system facilitates efficient charge transfer.

Conclusion: CAS No. 14315-23-2, or 3-Amino-N-(3-methylphenyl)benzamide, stands as a testament to the versatility of organic compounds in modern science. Its unique structure, coupled with advancements in synthetic methodologies and characterization techniques, positions it as a key player in diverse fields ranging from drug discovery to materials science. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow further.